9-(c-4,t-5-bis(hydroxymethyl)cyclopent-2-en-r-1-yl)-9H-adenine
9-(c-4,t-5-bis(hydroxymethyl)cyclopent-2-en-r-1-yl)-9H-adenine
Brand Name:
Vulcanchem
CAS No.:
140440-40-0
VCID:
VC0233325
InChI:
InChI=1S/C12H15N5O2/c13-11-10-12(15-5-14-11)17(6-16-10)9-2-1-7(3-18)8(9)4-19/h1-2,5-9,18-19H,3-4H2,(H2,13,14,15)/t7-,8+,9-/m0/s1
SMILES:
C1=CC(C(C1CO)CO)N2C=NC3=C(N=CN=C32)N
Molecular Formula:
C12H15N5O2
Molecular Weight:
261.28 g/mol
9-(c-4,t-5-bis(hydroxymethyl)cyclopent-2-en-r-1-yl)-9H-adenine
CAS No.: 140440-40-0
Main Products
VCID: VC0233325
Molecular Formula: C12H15N5O2
Molecular Weight: 261.28 g/mol
| CAS No. | 140440-40-0 |
|---|---|
| Product Name | 9-(c-4,t-5-bis(hydroxymethyl)cyclopent-2-en-r-1-yl)-9H-adenine |
| Molecular Formula | C12H15N5O2 |
| Molecular Weight | 261.28 g/mol |
| IUPAC Name | [(1R,4S,5R)-4-(6-aminopurin-9-yl)-5-(hydroxymethyl)cyclopent-2-en-1-yl]methanol |
| Standard InChI | InChI=1S/C12H15N5O2/c13-11-10-12(15-5-14-11)17(6-16-10)9-2-1-7(3-18)8(9)4-19/h1-2,5-9,18-19H,3-4H2,(H2,13,14,15)/t7-,8+,9-/m0/s1 |
| Standard InChIKey | ZGCLIXGLQFSZRB-YIZRAAEISA-N |
| Isomeric SMILES | C1=C[C@@H]([C@@H]([C@@H]1CO)CO)N2C=NC3=C(N=CN=C32)N |
| SMILES | C1=CC(C(C1CO)CO)N2C=NC3=C(N=CN=C32)N |
| Canonical SMILES | C1=CC(C(C1CO)CO)N2C=NC3=C(N=CN=C32)N |
| Synonyms | 9-(c-4,t-5-bis(hydroxymethyl)cyclopent-2-en-r-1-yl)-9H-adenine BOHMe-cp-adenine |
| PubChem Compound | 72372 |
| Last Modified | Nov 11 2021 |
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